1,1-Diphenyl-2,2-bis(4-methoxyphenyl)-1,2-ethanediol

• Molecular Formula: C28H26O4
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 1,1-bis(4-methoxyphenyl)-2,2-diphenylethane-1,2-diol
• InChI: InChI=1S/C28H26O4/c1-31-25-17-13-23(14-18-25)28(30,24-15-19-26(32-2)20-16-24)27(29,21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-20,29-30H,1-2H3
• InChI Key: XNNDIBBGVGGPOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)(C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O

Description

1,1-Diphenyl-2,2-bis(4-methoxyphenyl)-1,2-ethanediol is a useful research compound. Its molecular formula is C28H26O4 and its molecular weight is 426.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a one neck, one liter round bottom glass flask equipped with a stirrer and condenser was charged 10 g of 4-methoxybenzophenone, 300 cc of isopropanol, and 1 drop of glacial acetic acid. The solution was exposed to radiation through the flask wall for 140 hours from a 275 watt U.V. sunlamp situated 4 inches from the side of the flask. The solvent was stripped off under vacuum and the residue crystallized from ethyl alcohol to give 4,4'-dimethoxybenzopinacol with, after drying, a melting point of 163°-165° C.